N-{2-[2-(4-ethoxybenzylidene)hydrazino]-2-oxoethyl}-N-(4-phenoxyphenyl)methanesulfonamide

• IUPAC Name: N-[(E)-(4-ethoxyphenyl)methylideneamino]-2-(N-methylsulfonyl-4-phenoxyanilino)acetamide
• InChI: InChI=1S/C24H25N3O5S/c1-3-31-21-13-9-19(10-14-21)17-25-26-24(28)18-27(33(2,29)30)20-11-15-23(16-12-20)32-22-7-5-4-6-8-22/h4-17H,3,18H2,1-2H3,(H,26,28)/b25-17+
• InChI Key: QNTWFZVNAYTDHQ-KOEQRZSOSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CN(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds that contain a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate sulfonyl chloride with the corresponding amine to form the sulfonamide. The hydrazino group could be introduced through a reaction with hydrazine. The ethoxybenzylidene group might be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a sulfonyl group (-SO2-), a hydrazino group (-NHNH2), and an ethoxybenzylidene group (-CH=CHC6H4OCH2CH3). The presence of these groups would influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

As a sulfonamide, this compound could potentially undergo a variety of chemical reactions. For example, it could participate in nucleophilic substitution reactions, or the sulfonyl group could be reduced to a sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could make the compound more polar and increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many sulfonamides act as inhibitors of enzymes that are involved in the synthesis of folic acid, which is essential for the growth of many types of cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its biological activity in more detail, optimizing its synthesis, or investigating its potential uses in medicinal chemistry.